Cas no 916489-36-6 (MS417)

MS417 structure
MS417 structure
Product Name:MS417
CAS No:916489-36-6
MF:C20H19ClN4O2S
MW:414.908461809158
CID:2083576
PubChem ID:59190723
Update Time:2024-10-26

MS417 Chemical and Physical Properties

Names and Identifiers

    • MS417
    • Methyl (6S)-4-(4-chlorophenyl)-2,3,9-trimethyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepine-6-acetate (ACI)
    • GTPL 7512
    • JQ1-OMe
    • Methyl 2-[(6S,Z)-4-(4-chlorophenyl)-2,3,9-trimethyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepin-6-yl]acetate
    • MS 417
    • MS417?
    • MS-417
    • 916489-36-6
    • 0S6
    • GGRCIHACOIMRKY-HNNXBMFYSA-N
    • G14100
    • MS-27189
    • GTPL7512
    • Q27087803
    • CHEMBL3769755
    • Methyl 2-((6S,Z)-4-(4-chlorophenyl)-2,3,9-trimethyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepin-6-yl)acetate
    • methyl 2-[(9S)-7-(4-chlorophenyl)-4,5,13-trimethyl-3-thia-1,8,11,12-tetrazatricyclo[8.3.0.02,6]trideca-2(6),4,7,10,12-pentaen-9-yl]acetate
    • EX-A3813
    • methyl 2-[(9S)-7-(4-chlorophenyl)-4,5,13-trimethyl-3-thia-1,8,11,12-tetraazatricyclo[8.3.0.0(2),?]trideca-2(6),4,7,10,12-pentaen-9-yl]acetate
    • AKOS040742181
    • methyl ((6S)-4-(4-chlorophenyl)-2,3,9-trimethyl-6H-thieno(3,2-f)(1,2,4)triazolo(4,3-a)(1,4)diazepin-6-yl)acetate
    • methyl (S)-2-(4-(4-chlorophenyl)-2,3,9-trimethyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepin-6-yl)acetate
    • HY-111139
    • DA-65602
    • US9125915, compound 6
    • 4f3i
    • CS-0034388
    • CHEBI:83406
    • Methyl [(6s)-4-(4-Chlorophenyl)-2,3,9-Trimethyl-6h-Thieno[3,2-F][1,2,4]triazolo[4,3-A][1,4]diazepin-6-Yl]acetate
    • BDBM179283
    • SCHEMBL12228301
    • GLXC-04124
    • Inchi: 1S/C20H19ClN4O2S/c1-10-11(2)28-20-17(10)18(13-5-7-14(21)8-6-13)22-15(9-16(26)27-4)19-24-23-12(3)25(19)20/h5-8,15H,9H2,1-4H3/t15-/m0/s1
    • InChI Key: GGRCIHACOIMRKY-HNNXBMFYSA-N
    • SMILES: CC1=C(C)SC2N3C(C)=NN=C3[C@@H](N=C(C1=2)C1C=CC(Cl)=CC=1)CC(=O)OC

Computed Properties

  • Exact Mass: 414.0917247g/mol
  • Monoisotopic Mass: 414.0917247g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 627
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 97.6Ų

MS417 Security Information

  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

MS417 Pricemore >>

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MS417 Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  2 h, rt
1.2 Reagents: Thionyl chloride Solvents: Methanol ;  3 h, rt
Reference
Stereoselective synthesis of allele-specific BET inhibitors
Bond, Adam G.; et al, Organic & Biomolecular Chemistry, 2020, 18(38), 7533-7539

Production Method 2

Reaction Conditions
1.1 Reagents: Triethylamine ,  Pivaloyl chloride Solvents: Tetrahydrofuran ;  10 min, -30 °C; 30 min, 0 °C; 0 °C → -30 °C
1.2 Solvents: Methanol ;  10 min, -30 °C; -30 °C → rt; 1 h, rt
1.3 Reagents: Water
Reference
A phenotypic drug discovery study on thienodiazepine derivatives as inhibitors of T cell proliferation induced by CD28 co-stimulation leads to the discovery of a first bromodomain inhibitor
Endo, Junichi; et al, Bioorganic & Medicinal Chemistry Letters, 2016, 26(5), 1365-1370

MS417 Raw materials

MS417 Preparation Products

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